(1S)-1-[5-[(3-fluorophenyl)methylthio]-1,3,4-oxadiazol-2-yl]-2-methyl-1-butanamine

• Molecular Formula: C14H18FN3OS
• Molecular Weight: 295.38 g/mol
• IUPAC Name: (1S)-1-[5-[(3-fluorophenyl)methylsulfanyl]-1,3,4-oxadiazol-2-yl]-2-methylbutan-1-amine
• InChI: InChI=1S/C14H18FN3OS/c1-3-9(2)12(16)13-17-18-14(19-13)20-8-10-5-4-6-11(15)7-10/h4-7,9,12H,3,8,16H2,1-2H3/t9?,12-/m0/s1
• InChI Key: GALYNSRAFSHBLM-ACGXKRRESA-N
• Isomeric SMILES: CCC(C)[C@@H](C1=NN=C(O1)SCC2=CC(=CC=C2)F)N
• SMILES: CCC(C)C(C1=NN=C(O1)SCC2=CC(=CC=C2)F)N

Description

(1S)-1-[5-[(3-fluorophenyl)methylthio]-1,3,4-oxadiazol-2-yl]-2-methyl-1-butanamine is an aryl sulfide.

Scientific Research Applications

Neurokinin-1 Receptor Antagonism

One of the significant research applications of compounds related to (1S)-1-[5-[(3-fluorophenyl)methylthio]-1,3,4-oxadiazol-2-yl]-2-methyl-1-butanamine is in neurokinin-1 (NK1) receptor antagonism. Harrison et al. (2001) explored a related compound as an orally active, water-soluble NK1 receptor antagonist with potential applications in treating conditions like emesis and depression (Harrison et al., 2001).

Molecular Wires and Optoelectronic Properties

Compounds incorporating 1,3,4-oxadiazole structures, similar to the compound , have been investigated for their potential in creating molecular wires with notable optoelectronic properties. Wang et al. (2006) synthesized 2,5-diphenyl-1,3,4-oxadiazole derivatives and characterized them for their application in optoelectronic devices (Wang, Pålsson, Batsanov, & Bryce, 2006).

Antibacterial Applications

The oxadiazole moiety, as found in the compound of interest, has been studied for its antibacterial properties. Shi et al. (2015) explored sulfone derivatives containing 1,3,4-oxadiazole moieties for their antibacterial activity against rice bacterial leaf blight (Shi et al., 2015).

Fluorinated Poly(1,3,4-oxadiazole-ether-imide)s

In the field of polymer science, the structural elements of (1S)-1-[5-[(3-fluorophenyl)methylthio]-1,3,4-oxadiazol-2-yl]-2-methyl-1-butanamine are relevant. Hamciuc et al. (2005) developed fluorinated poly(1,3,4-oxadiazole-ether-imide)s, highlighting the thermal stability and solubility of such polymers, which are crucial for various industrial applications (Hamciuc, Hamciuc, & Brumǎ, 2005).

Cytochrome P450-Mediated Metabolism

The metabolic transformation of molecules containing the 1,3,4-oxadiazole ring, as in the compound of interest, has been studied. Maciolek et al. (2011) investigated the cytochrome P450-mediated ring opening of setileuton, a molecule with a similar structure, highlighting the significance of metabolic pathways in drug development (Maciolek, Ma, Menzel, Laliberté, & Bateman, 2011).

Antitubercular Agents

Compounds with 1,3,4-oxadiazole structures, akin to the compound in focus, have been synthesized and evaluated as potential antitubercular agents. Desai et al. (2016) developed a series of such compounds and assessed their efficacy against Mycobacterium tuberculosis (Desai, Trivedi, Vaghani, Somani, & Bhatt, 2016).